Cas no 27113-22-0 (Paradol)

• Product Name: Paradol
• CAS No: 27113-22-0
• MF: C₁₇H₂₆O₃
• MW: 278.386545658112
• MDL: MFCD19705999
• CID: 271482
• Update Time: 2025-04-19

Paradol Chemical and Physical Properties

Names and Identifiers

• 3-Decanone,1-(4-hydroxy-3-methoxyphenyl)-
• Paradol
• 1-(4-hydroxy-3-methoxyphenyl)decan-3-one
• [6]-Gingerone
• [6]-Paradol
• 1-(4-hydroxy-3-methoxyphenyl)decan-5-one
• Heptyl 4-hydroxy-3-methoxyphenethyl ketone
• 6-Paradol
• 3-Decanone, 1-(4-hydroxy-3-methoxyphenyl)-
• 5-Paradol
• 1-(4-Hydroxy-3-methoxyphenyl)-3-decanone
• BO24ID7E9U
• 1-(4-hydroxy-3-methoxyphenyl)-decan-3-one
• CZNLTCTYLMYLHL-UHFFFAOYSA-N
• MEGx
• Shogaols; [6]-Shogaol, 4,5-Dihydro

• MDL： MFCD19705999
• Inchi： 1S/C17H26O3/c1-3-4-5-6-7-8-15(18)11-9-14-10-12-16(19)17(13-14)20-2/h10,12-13,19H,3-9,11H2,1-2H3
• InChI Key： CZNLTCTYLMYLHL-UHFFFAOYSA-N
• SMILES： CCCCCCCC(CCC1C=C(OC)C(O)=CC=1)=O
• BRN： 1984119

Computed Properties

• Exact Mass: 278.18828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Powder
• Density: 1.016±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 406.5±30.0°C at 760 mmHg
• Flash Point: 140.0±18.1 °C
• Refractive Index: 1.5232 (589.3 nm 20 ºC)
• Solubility: Almost insoluble (0.05 g/l) (25 º C),
• PSA: 46.53
• FEMA: 4665 | 1-(4-HYDROXY-3-METHOXYPHENYL)DECAN-3-ONE

Paradol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Paradols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Paradols
• Other Chemical Reagents